Cas no 1568232-07-4 ((1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1568232-07-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5711442
• PubChem ID: 28819521
• Update Time: 2023-10-17

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1147130
• 1568232-07-4
• AKOS021320706
• (1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 1H-Pyrazole-4-methanol, α-(aminomethyl)-1,3,5-trimethyl-, (αR)-
• (1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C8H15N3O/c1-5-8(7(12)4-9)6(2)11(3)10-5/h7,12H,4,9H2,1-3H3/t7-/m0/s1
• InChI Key： STPGKUVSQGDNCN-ZETCQYMHSA-N
• SMILES： O[C@@H](CN)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 352.9±37.0 °C(Predicted)
• pka: 11.83±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines